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Compound of Interest

Compound Name:
4,5-dihydro-1H-imidazole-2-

sulfonic acid

Cat. No.: B1347617 Get Quote

An In-depth Technical Guide to 4,5-dihydro-1H-
imidazole-2-sulfonic acid
This technical guide provides a comprehensive overview of the molecular structure, weight,

and key chemical properties of 4,5-dihydro-1H-imidazole-2-sulfonic acid. It is intended for

researchers, scientists, and professionals in the field of drug development who are interested in

the chemical characteristics and potential applications of imidazoline derivatives.

Molecular Structure and Properties
4,5-dihydro-1H-imidazole-2-sulfonic acid, also known as 2-imidazoline-2-sulfonic acid, is a

heterocyclic organic compound. The core of this molecule is a five-membered imidazoline ring,

which is a scaffold of significant interest in medicinal chemistry due to its presence in various

biologically active agents.[1] The sulfonic acid group attached to the second position of this ring

imparts distinct chemical properties that are valuable for further chemical synthesis and

potential biological interactions.

The molecular formula of the compound is C₃H₆N₂O₃S.[2] Its structure is characterized by a

saturated two-carbon bridge between the two nitrogen atoms of the imidazole ring and a

sulfonic acid moiety at the carbon atom positioned between the nitrogens.
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The key physicochemical properties of 4,5-dihydro-1H-imidazole-2-sulfonic acid have been

computationally predicted and are summarized in the table below for easy reference.

Property Value Source

Molecular Weight 150.16 g/mol PubChem[2]

Molecular Formula C₃H₆N₂O₃S PubChem[2]

IUPAC Name
4,5-dihydro-1H-imidazole-2-

sulfonic acid
PubChem[2]

CAS Number 64205-92-1 PubChem[2]

Canonical SMILES C1CN=C(N1)S(=O)(=O)O PubChem[2]

InChI

InChI=1S/C3H6N2O3S/c6-

9(7,8)3-4-1-2-5-3/h1-2H2,

(H,4,5)(H,6,7,8)

PubChem[2]

InChIKey
JTRHTNVGGLWMFV-

UHFFFAOYSA-N
PubChem[2]

Topological Polar Surface Area 87.1 Å² PubChem[2]

Hydrogen Bond Donor Count 2 PubChem[2]

Hydrogen Bond Acceptor

Count
4 PubChem[2]

XLogP3 -1.6 PubChem[2]

Experimental Protocols
Detailed experimental protocols for the direct synthesis of 4,5-dihydro-1H-imidazole-2-
sulfonic acid are not readily available in the reviewed scientific literature. However, general

methods for the synthesis of 2-substituted 4,5-dihydro-1H-imidazole derivatives are well-

documented and can provide a foundational approach for its preparation.

A common and convenient method for the synthesis of the imidazoline ring involves the

reaction of nitriles with ethylenediamine.[3] Another established route is the cyclization of N-(2-
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aminoethyl)amides. For the synthesis of derivatives, one protocol involves the reaction of a

starting compound with 2-chloro-4,5-dihydro-1H-imidazole hydrogen sulfate.[1]

A plausible synthetic approach for 4,5-dihydro-1H-imidazole-2-sulfonic acid could involve the

sulfonation of a suitable 2-unsubstituted or 2-halo-substituted 4,5-dihydro-1H-imidazole

precursor, or the cyclization of a precursor already containing the sulfonic acid moiety. The

specific reaction conditions, including solvents, temperature, and catalysts, would require

empirical optimization.

Biological and Pharmaceutical Context
The 4,5-dihydro-1H-imidazole (imidazoline) scaffold is a privileged structure in medicinal

chemistry, appearing in numerous compounds with a wide range of biological activities.[1]

Derivatives of this scaffold have been investigated for their potential as:

Antidepressant agents, acting as α2-adrenoreceptor antagonists and serotonin-selective

reuptake inhibitors.[3]

Antihyperglycemic agents for the treatment of type 2 diabetes.[4]

Central nervous system and cardiovascular agents.[5]

Anticancer, anti-inflammatory, and antimicrobial agents.

While the specific biological activity of 4,5-dihydro-1H-imidazole-2-sulfonic acid is not

extensively documented, its structure suggests it could serve as a valuable building block in the

synthesis of more complex, biologically active molecules. The sulfonic acid group can act as a

pharmacophore or be used to modulate the physicochemical properties, such as solubility, of a

parent compound.

Visualizations
To aid in the understanding of the molecular structure and potential synthetic pathways, the

following diagrams are provided.
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Caption: Molecular graph of 4,5-dihydro-1H-imidazole-2-sulfonic acid.
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Caption: Generalized synthetic workflow for imidazoline derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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